Cas no 156406-14-3 (Cyclopentanecarboxylic acid, 2-amino-5-methyl-, (1alpha,2alpha,5beta)- (9CI))

Cyclopentanecarboxylic acid, 2-amino-5-methyl-, (1alpha,2alpha,5beta)- (9CI) structure
156406-14-3 structure
Product Name:Cyclopentanecarboxylic acid, 2-amino-5-methyl-, (1alpha,2alpha,5beta)- (9CI)
CAS No:156406-14-3
MF:C7H13NO2
MW:143.183622121811
CID:107465
Update Time:2024-01-24

Cyclopentanecarboxylic acid, 2-amino-5-methyl-, (1alpha,2alpha,5beta)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanecarboxylic acid, 2-amino-5-methyl-, (1alpha,2alpha,5beta)- (9CI)
    • (1S,2R,5R)-2-amino-5-methylcyclopentane-1-carboxylic acid
    • Cyclopentanecarboxylic acid, 2-amino-5-methyl-, (1α,2α,5β)- (9CI)
    • Inchi: 1S/C7H13NO2/c1-4-2-3-5(8)6(4)7(9)10/h4-6H,2-3,8H2,1H3,(H,9,10)/t4-,5-,6+/m1/s1
    • InChI Key: BOROYIIFTARKLX-PBXRRBTRSA-N
    • SMILES: [C@H]1(C(O)=O)[C@H](C)CC[C@H]1N

Computed Properties

  • Exact Mass: 143.095
  • Monoisotopic Mass: 143.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3A^2

Experimental Properties

  • Density: 1.114±0.06 g/cm3(Predicted)
  • Boiling Point: 266.1±33.0 °C(Predicted)
  • pka: 3.88±0.40(Predicted)
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